Cas no 1546311-10-7 (4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid)

• Product Name: 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid
• CAS No: 1546311-10-7
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• MDL: MFCD26185966
• CID: 5686137
• PubChem ID: 82796544
• Update Time: 2025-05-22

4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-24059281
• AKOS021114940
• 4-Amino-3-[(1-methylimidazol-2-yl)methylamino]benzoic acid
• 4-amino-3-{[(1-methyl-1H-imidazol-2-yl)methyl]amino}benzoic acid
• 1546311-10-7
• 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid

• MDL： MFCD26185966
• Inchi： 1S/C12H14N4O2/c1-16-5-4-14-11(16)7-15-10-6-8(12(17)18)2-3-9(10)13/h2-6,15H,7,13H2,1H3,(H,17,18)
• InChI Key： PIORRKLJTZCUBH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)NCC1=NC=CN1C)N)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid

4-Amino-3-{(1-Methyl-1H-Imidazol-2-Yl)Methylamino}Benzoic Acid: A Comprehensive Overview

4-Amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid, identified by the CAS number 1546311-10-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring an imidazole ring and a benzoic acid moiety, has garnered attention due to its potential applications in drug development and as a precursor for various bioactive molecules.

The structure of this compound is notable for its combination of an imidazole group, which is known for its aromaticity and ability to participate in hydrogen bonding, with a benzoic acid group, which contributes to its acidity and potential for forming esters or amides. The presence of amino groups further enhances its versatility, making it a valuable building block in synthetic chemistry. Recent studies have explored the synthesis of this compound using optimized methods that improve yield and purity, making it more accessible for research purposes.

One of the most promising areas of research involving 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid is its application in drug discovery. The compound has been investigated for its potential as an anti-inflammatory agent, with studies indicating that it may inhibit key enzymes involved in inflammatory pathways. Additionally, its ability to act as a ligand in metalloenzyme inhibition has been explored, suggesting its role in the development of novel therapeutic agents.

The synthesis of this compound has also been a focus of recent research. Scientists have developed efficient routes to synthesize it using green chemistry principles, reducing the environmental impact of production processes. These methods often involve catalytic reactions or microwave-assisted synthesis, which not only enhance reaction efficiency but also minimize the use of hazardous reagents.

In terms of biological activity, 4-amino-3-{(1-methyl-1H-imidazol-2-yl)methylamino}benzoic acid has shown promise in vitro as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Preclinical studies have demonstrated that it can modulate cellular signaling pathways without significant cytotoxicity, making it a candidate for further investigation in oncology research.

The versatility of this compound extends to its use as an intermediate in the synthesis of more complex molecules. Researchers have employed it as a starting material for constructing heterocyclic compounds with enhanced bioactivity. For instance, its role in the synthesis of imidazole-containing antibiotics has been explored, highlighting its potential contribution to antimicrobial drug development.

In conclusion, 4-amino-3-{(1-methyl-1H-imidazol-2-Yl)Methylamino}Benzoic Acid (CAS No. 1546311-107) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structure, coupled with recent advancements in synthesis and biological applications, positions it as a valuable tool for developing innovative therapeutic agents and chemical building blocks.